Cas no 2648972-33-0 (1-(1-isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene
• CAS No: 2648972-33-0
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 6241989
• PubChem ID: 84796761
• Update Time: 2025-07-21

1-(1-isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene
• 2648972-33-0
• EN300-1828295

• Inchi： 1S/C11H10N2O4/c1-17-8-2-3-9(10(6-8)13(15)16)11(4-5-11)12-7-14/h2-3,6H,4-5H2,1H3
• InChI Key： KDHJDNHAAWWKNP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C1(CC1)N=C=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 1-(1-isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene

Comprehensive Overview of 1-(1-Isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene (CAS No. 2648972-33-0)

1-(1-Isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene (CAS No. 2648972-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isocyanate and nitrobenzene functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a cyclopropyl ring and a methoxy substituent, makes it particularly valuable for designing novel bioactive agents. Researchers are increasingly exploring its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The growing interest in 1-(1-Isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene aligns with the broader trend of developing small-molecule therapeutics and sustainable agrochemicals. With the rise of precision medicine and green chemistry, this compound’s role in creating low-toxicity and high-efficiency solutions cannot be overstated. Its nitroaromatic moiety, for instance, is often leveraged in photodynamic therapy and catalytic applications, addressing contemporary challenges in cancer research and environmental remediation.

From a synthetic chemistry perspective, CAS No. 2648972-33-0 is notable for its reactivity in cycloaddition and cross-coupling reactions. These properties make it a cornerstone in constructing heterocyclic scaffolds, which are pivotal in modern medicinal chemistry. Recent studies highlight its utility in polymer science, where it contributes to the development of advanced materials with tailored thermal and mechanical properties. Such innovations are critical for industries ranging from biomedical engineering to renewable energy.

Another key aspect of 1-(1-Isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene is its compatibility with high-throughput screening (HTS) platforms. As the demand for accelerated drug discovery grows, this compound’s stability and reactivity profile make it a preferred choice for combinatorial chemistry libraries. Its integration into AI-driven molecular design workflows further underscores its relevance in cutting-edge research, where computational modeling and machine learning optimize synthetic pathways.

Environmental and safety considerations are also paramount when working with CAS No. 2648972-33-0. While it is not classified as hazardous, proper handling protocols are essential to ensure laboratory safety and waste minimization. The compound’s biodegradability and eco-friendly potential are areas of active investigation, particularly in alignment with OECD guidelines for chemical sustainability.

In summary, 1-(1-Isocyanatocyclopropyl)-4-methoxy-2-nitrobenzene represents a convergence of innovation and practicality in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its adaptability to diverse scientific challenges. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of functional materials and therapeutic agents.